3-bromo-4-methyl-1,2-oxazole

• IUPAC Name: 3-bromo-4-methyl-1,2-oxazole
• InChI: InChI=1S/C4H4BrNO/c1-3-2-7-6-4(3)5/h2H,1H3
• InChI Key: NCCIVJBTDIVSCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CON=C1Br
• Molecular Formula: C4H4BrNO
• Molecular Weight: 161.98 g/mol

Description

3-Bromo-4-methyl-1,2-oxazole is an organic compound belonging to the oxazole family. It is a colorless, volatile solid with a melting point of 44-45°C and a boiling point of 158°C. This compound is of interest for its potential applications in scientific research and laboratory experiments. In

Scientific Research Applications

3-Bromo-4-methyl-1,2-oxazole has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a catalyst for the synthesis of organic compounds. It is also used in the synthesis of heterocyclic compounds and in the synthesis of pharmaceuticals. Additionally, this compound has been used in the synthesis of chiral compounds, which are important in pharmaceutical research.

Mechanism of Action

The mechanism of action of 3-bromo-4-methyl-1,2-oxazole is not yet fully understood. However, it is thought to act as an electron-withdrawing group, which can affect the reactivity of the compound. It is also believed to be involved in the formation of covalent bonds between two molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-4-methyl-1,2-oxazole are not yet fully understood. However, it is believed to have some effect on the metabolism of certain compounds, such as amino acids, carbohydrates, and fats. It is also thought to have some effect on the activity of certain enzymes, such as those involved in the synthesis of proteins and nucleic acids.

Advantages and Limitations for Lab Experiments

The main advantage of 3-bromo-4-methyl-1,2-oxazole is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of laboratory experiments. However, it is a volatile compound and should be handled with care. Additionally, its effects on biochemical and physiological processes are not yet fully understood, so caution should be taken when using it in experiments.

Future Directions

There are a number of potential future directions for 3-bromo-4-methyl-1,2-oxazole. One possible direction is to further investigate its effects on biochemical and physiological processes. Additionally, more research could be done to explore its potential applications in organic synthesis, pharmaceutical synthesis, and the synthesis of chiral compounds. Furthermore, further research could be done to explore its potential as a catalyst for the synthesis of organic compounds. Finally, further research could be done to explore its potential as a reagent in the synthesis of heterocyclic compounds.

Synthesis Methods

3-Bromo-4-methyl-1,2-oxazole can be synthesized by a two-step process. The first step involves the reaction of 1-bromo-4-methyl-2-oxazoline with bromine, yielding 3-bromo-4-methyl-1,2-oxazole and 1-bromo-2-methyl-3-oxazoline. This reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the oxidation of 1-bromo-2-methyl-3-oxazoline with a suitable oxidizing agent, such as potassium permanganate, to yield 3-bromo-4-methyl-1,2-oxazole.